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Compound of Interest

Compound Name:
4-Aminophenylboronic acid

hydrochloride

Cat. No.: B151665 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Aminophenylboronic acid hydrochloride. It is intended for

researchers, scientists, and professionals in drug development. Adherence to these guidelines

is crucial for ensuring laboratory safety and minimizing exposure risks.

Chemical Identifier and Hazard Information:

Property Value

Chemical Name 4-Aminophenylboronic acid hydrochloride

CAS Number 80460-73-7

Molecular Formula C₆H₈BNO₂ · HCl

Molecular Weight 173.41 g/mol

Appearance Powder

Melting Point 195-200 °C

Hazard Classifications Acute Toxicity, Oral (Category 4)[1]

Signal Word Warning[1]

Hazard Statements H302: Harmful if swallowed[1]
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Immediate Safety Precautions
Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][3][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][5][6][7]

Hygiene Measures:

Avoid all personal contact, including the inhalation of dust or vapors.[5]

Wash hands thoroughly with soap and water after handling and before breaks.[2][5]

Do not eat, drink, or smoke in the laboratory.[5]

Remove any contaminated clothing immediately and wash it before reuse.[3][5]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 4-Aminophenylboronic acid hydrochloride.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield are mandatory.[2]

[5]

Protects eyes from dust

particles and potential

splashes.[2]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.[2]

[5] Inspect gloves before use

and change them immediately

upon contamination.[2]

Prevents skin contact with the

compound.[2]

Body Protection

A flame-resistant lab coat, fully

buttoned, along with long

pants and closed-toe shoes.[2]

[8]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound

to prevent the inhalation of

dust particles.[1][2]

Minimizes the risk of

respiratory tract irritation.[2]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 4-
Aminophenylboronic acid hydrochloride.

1. Preparation:

Before beginning work, ensure that a safety shower and eyewash station are readily

accessible.[2]

Conduct all work within a certified chemical fume hood to ensure proper ventilation.[2][4]

Clear the work area of any clutter.

2. Donning PPE:
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Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

3. Handling the Compound:

Keep the container of 4-Aminophenylboronic acid hydrochloride tightly closed when not

in use.[2][3]

To prevent the generation of dust, use appropriate tools, such as a spatula, for transfers.[2]

If creating a solution, always add the solid to the solvent.

4. Post-Handling:

Clean the work area to remove any residual chemical.

Properly dispose of all contaminated materials, including gloves and weighing papers, as

hazardous waste.[5]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

Disposal Plan
All waste generated from the use of 4-Aminophenylboronic acid hydrochloride, including

contaminated PPE and empty containers, must be considered hazardous waste.[5]

Solid Waste: Collect all solid waste, including any unused material and contaminated

disposables (e.g., weighing paper, gloves), in a clearly labeled, sealed container for

hazardous waste.

Liquid Waste: Collect any solutions of 4-Aminophenylboronic acid hydrochloride in a

labeled, sealed container for hazardous chemical waste.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[3] Do

not dispose of down the drain.

Experimental Workflow
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Caption: Workflow for safely handling 4-Aminophenylboronic acid hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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